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Compound of Interest

Compound Name: 4-(Morpholinomethyl)benzoic acid

Cat. No.: B107514 Get Quote

Abstract
This technical guide provides a detailed protocol and in-depth analysis for the structural

characterization of 4-(Morpholinomethyl)benzoic acid using high-resolution ¹H and ¹³C

Nuclear Magnetic Resonance (NMR) spectroscopy. Aimed at researchers, scientists, and drug

development professionals, this document explains the causality behind experimental choices,

from sample preparation to spectral interpretation. It includes comprehensive methodologies,

expected spectral data, and a discussion of the key structural features revealed by NMR,

ensuring scientific integrity and reproducibility.

Introduction
4-(Morpholinomethyl)benzoic acid is a bifunctional organic molecule incorporating a rigid

para-substituted benzene ring, a flexible morpholine heterocycle, and a carboxylic acid group.

This unique combination of moieties makes it a valuable building block in medicinal chemistry

and materials science. Accurate structural confirmation and purity assessment are critical for its

application, and NMR spectroscopy is the most powerful technique for this purpose. This guide

presents a definitive workflow for acquiring and interpreting the ¹H and ¹³C NMR spectra of this

compound, ensuring unambiguous assignment of all proton and carbon signals.
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To facilitate clear and unambiguous spectral assignment, the atoms of 4-
(Morpholinomethyl)benzoic acid are numbered as shown below. This numbering scheme will

be used throughout the analysis.

To cite this document: BenchChem. [Application Note: 1H and 13C NMR Characterization of
4-(Morpholinomethyl)benzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107514#1h-and-13c-nmr-characterization-of-4-
morpholinomethyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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